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Compound Focus: (1R,3E,7E,11S)-1,5,5,8-tetramethyl-12-oxabicyclo[9.1.0]dodeca-3,7-
diene Get

CAS No.: 19888-34-7 Quote

Cat. No.: S1556315

Hazard Overview and Safe Handling

Q: What are the primary hazards associated with humulene epoxide II?

Humulene epoxide II poses specific health and environmental hazards. The table below summarizes its GHS

classification according to the manufacturer's Safety Data Sheet (SDS) [1]:

Hazard Aspect Classification | Statement

Acute Toxicity (Oral) Category 4 (Harmful if swallowed)

Aquatic Toxicity Category 1 (Very toxic to aquatic life with long-lasting effects)
Hazard Statement (H302) Harmful if swallowed.

Hazard Statement (H410) Very toxic to aquatic life with long lasting effects.

Standard Operating Procedures:

¢ Personal Protective Equipment (PPE): Wear safety goggles with side-shields, protective gloves,
and suitable impervious clothing [1].
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e Engineering Controls: Use only in areas with appropriate exhaust ventilation. Ensure accessible
safety shower and eyewash stations are available [1].

e Hygiene: Avoid inhalation, and contact with skin and eyes. Do not eat, drink, or smoke when handling
this product. Wash skin thoroughly after handling [1].

Storage and Stability Protocols

Q: What are the optimal storage conditions to maintain the stability of humulene epoxide II?

Proper storage is critical for maintaining the chemical integrity of humulene epoxide II and ensuring

experimental consistency.

Storage Parameter Requirement /| Recommendation

Long-Term Storage -20°C (for powder form) [1] [2]

Short-Term/Working 0°C (for short-term storage) [2]

Stock

Container Keep container tightly sealed in a cool, well-ventilated area [1].

Light Sensitivity Keep away from direct sunlight [1]. Store in a cool, dark, dry place [3].

Incompatibilities Strong acids, strong alkalis, strong oxidizing agents, and strong reducing
agents [1].

Shelf Life (Unopened) Up to 24 months when stored as stated and kept tightly sealed [2].

Stock Solutions Prepare in aliquots in tightly sealed vials at -20°C; generally usable for up
to one month [2].

Handling Note: When removing the product from cold storage, allow the vial to equilibrate to room

temperature for at least 1 hour before opening to prevent condensation and moisture ingress [2].

First Aid and Spill Response
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Q: What should be done in case of accidental exposure or a spill?

First Aid Measures [1]:

¢ Eye contact: Immediately flush eyes with large amounts of water for several minutes, holding eyelids
open. Remove contact lenses if present and easy to do. Call a physician promptly.

¢ Skin contact: Rinse skin thoroughly with plenty of water. Remove contaminated clothing and shoes.
Call a physician.

¢ Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Call a physician.

¢ Inhalation: Immediately move the affected person to fresh air.

Spill Response Protocol [1]:

e Personal Precautions: Use full personal protective equipment. Evacuate personnel to safe areas
and ensure adequate ventilation.

e Containment: Try to prevent the material from entering drains, sewers, or water courses.

¢ Clean-up: Absorb the spillage with a finely-powdered liquid-binding material (e.g., diatomite,
universal binders). Decontaminate surfaces and equipment by scrubbing with alcohol.

e Disposal: Collect spillage and dispose of all contaminated material according to local, regional,
national, and international regulations at an approved waste disposal plant [1].

Stability and Degradation Troubleshooting

Q: How can I tell if my sample has degraded, and what factors accelerate this process?

Terpene degradation primarily occurs through oxidation, thermal decomposition, and photodegradation [3].
While specific data for humulene epoxide II is limited, the behavior of similar sesquiterpenes provides

guidance.

Primary Degradation Factors:

e Oxygen Exposure (Oxidation): Reaction with oxygen can form aldehydes and ketones, leading to
harsh or unpleasant aromas and reduced potency. This process accelerates with light, heat, and
certain metal catalysts [3].

e Light Exposure (Photodegradation): Direct light, particularly ultraviolet (UV) radiation, breaks down
terpene molecular structures. Storing terpenes in clear glass under direct sunlight can cause a 20-
30% loss of potency within weeks [3].

e Temperature Fluctuations (Thermal Decomposition): High temperatures and repeated
temperature cycling accelerate evaporation and chemical reactions. Sesquiterpenes like humulene
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are generally more stable than monoterpenes but still degrade with improper storage [3]. One study
on thyme essential oil showed that compositions had the least alteration when stored at -20°C
compared to higher temperatures [4].

Signs of Degradation: While not specified for this compound, general signs for terpenes include a

noticeable change in aroma, color (e.g., becoming darker), or the formation of precipitates.

Experimental Workflow for Safe Handling

The following diagram summarizes the key steps for safely handling and storing humulene epoxide II in a

laboratory setting:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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